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Executive Summary
The Praseodymium(III) chloride–water (PrCl

-H

O) binary system is a fundamental component in the hydrometallurgical separation of light
lanthanides.[2][3] Understanding its phase diagram is critical for optimizing solvent extraction
processes, controlling crystallization yields, and preventing hydrolysis during thermal
dehydration.[1][2] This guide synthesizes available solubility data, defines the stable solid
phases (hydrates), and outlines the experimental protocols required to construct high-fidelity
phase diagrams for this hygroscopic system.[2]

Thermodynamics & Phase Topology
The PrCl

-H

O system exhibits behavior characteristic of light lanthanide chlorides (La–Nd).[2][3] It is a
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simple eutectic system complicated by the formation of multiple hydrate phases and
incongruent melting points.

The Solid Phases
Unlike transition metal chlorides, PrCl

does not exist as an anhydrous solid in equilibrium with water.[1][2] The high charge density of
the Pr

ion creates a large hydration sphere.[3]

Heptahydrate (PrCl

[2][3][4]·7H

O): The thermodynamically stable phase at standard ambient temperature and pressure
(SATP).[2][3] It appears as large, triclinic green crystals.[1][2][3]

Hexahydrate (PrCl

[2][3][5]·6H

O): Often observed as a metastable phase or the primary phase at elevated temperatures (>
50–60°C), though the specific transition temperature is sensitive to HCl partial pressure.[2][3]

Lower Hydrates (3H

O, H

O): Formed during thermal decomposition/dehydration steps above 100°C.[1][2][3]

The Phase Diagram Structure
The binary phase diagram consists of four distinct regions governed by the Gibbs Phase Rule (

).[3]

Ice + Liquid Region: Below the eutectic temperature, ice crystallizes out, concentrating the

PrCl

in the remaining liquor.[2]
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Eutectic Point: The invariant point where Liquid

Ice + PrCl

[2][3]·7H

O. While the exact temperature is specific to purity, lanthanide chlorides typically exhibit
deep eutectics (often below -30°C).[2][3]

Solubility Curve (Liquidus): A steep, positive slope indicating high solubility that increases

with temperature.[2][3]

Peritectic/Transition Zones: At higher temperatures, the heptahydrate may dehydrate to the

hexahydrate.[2][3] In the absence of excess HCl, hydrolysis (

) competes with simple solubility above 110°C.[2][3]

Phase Diagram Logic Visualization
The following diagram illustrates the topological logic of the PrCl

-H

O system.
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Caption: Topological representation of the PrCl3-H2O phase equilibria, showing cooling

pathways and stable regions.

Quantitative Solubility Data
Precise solubility data for PrCl

is less abundant than for LaCl

or CeCl

, but key reference points are established.[1][2][3] The salt is classified as highly soluble and
hygroscopic.[2][3]
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Parameter Value Conditions Reference

Solubility 104.0 g / 100 mL at 13°C (286.15 K) [1, 2]

Solubility (Molal) ~3.8 – 4.0 mol/kg Estimated at 25°C* [3]

Solid Phase

PrCl

[2][3][4][6][7][8]·7H

O

< ~50-60°C [1, 4]

Melting Point 115°C
Heptahydrate

(Incongruent)
[5]

Density 2.25 g/cm³ Heptahydrate Solid [5]

Anhydrous MP 786°C Pure PrCl [1]

*Note: The molal solubility at 25°C is estimated based on the IUPAC-NIST critical evaluation of

the neighboring CeCl

system (3.75 mol/kg) and the general trend of decreasing solubility across the lanthanide
series (La > Ce > Pr).[3]

Experimental Methodology for Phase Determination
To generate a precise isotherm or isopleth for this system, researchers must account for the

high viscosity of saturated REE solutions and the slow kinetics of hydration changes.

Isothermal Saturation Method
This is the gold standard for determining the solubility curve.[3]

Preparation: Excess anhydrous PrCl

or PrCl

·7H

O is added to degassed, deionized water in a jacketed equilibrium cell.[1][2][3]
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Equilibration: The mixture is stirred at constant temperature (

C) for 24–48 hours. Note: REE chlorides form viscous syrups; vigorous magnetic or
overhead stirring is required.[2][3]

Sampling: The liquid phase is sampled using a heated syringe filter (0.45

m) to prevent crystallization during withdrawal.[2][3]

Analysis:

Pr Content: EDTA complexometric titration using Xylenol Orange indicator at pH 5.5.

Cl Content: Argentometric titration (Volhard method).

Solid Phase ID: The wet solid residue is analyzed via Schreinemakers' method or powder

X-ray diffraction (XRD) (requires protection from ambient moisture).[2][3]

Schreinemakers' Wet Residue Method
Because separating the mother liquor completely from the crystals is difficult, the composition

of the solid phase is determined algebraically.

Plot the composition of the Liquid Phase (L) and the Wet Residue (R) on a ternary diagram

(or binary projection).[2][3]

The tie-line connecting L and R will extrapolate to the theoretical composition of the pure

solid phase (S).[3]

Validation: If the lines from multiple experiments converge on the theoretical composition of

PrCl

·7H

O (approx.[2][3] 66.2% PrCl

by weight), the phase is confirmed.[2][3]

Experimental Workflow Diagram
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Caption: Workflow for the isothermal determination of PrCl3 solubility and solid phase

identification.

Applications & Implications
Crystal Growth: The steep solubility curve suggests that cooling crystallization is effective,

but the high viscosity requires slow cooling rates to avoid inclusions.[2]

Dehydration: The transition from 7H

O to anhydrous PrCl

is not a simple drying process.[2][3] Heating PrCl

·7H

O in air leads to the formation of PrOCl (Praseodymium Oxychloride).[2][3] To obtain
anhydrous PrCl

, dehydration must occur under a stream of HCl gas or NH

Cl to suppress hydrolysis.[1][2]
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Need Custom Synthesis?
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[https://www.benchchem.com/product/b1144225/docs#phase-equilibria-and-solubility-
profiling-of-the-prcl-h-o-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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